Cas no 62331-88-8 (Benzoic acid, 2-(ethylsulfinyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(ethylsulfinyl)-, methyl ester
• CAS No: 62331-88-8
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 448987
• PubChem ID: 71387472
• Update Time: 2025-04-19

Benzoic acid, 2-(ethylsulfinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(ethylsulfinyl)-, methyl ester
• methyl 2-ethylsulfinylbenzoate
• DTXSID20809592
• 62331-88-8
• Methyl 2-(ethanesulfinyl)benzoate

• Inchi： 1S/C10H12O3S/c1-3-14(12)9-7-5-4-6-8(9)10(11)13-2/h4-7H,3H2,1-2H3
• InChI Key： KTJZUZSHQADTTH-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 212.05076
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 43.37